Cas no 20286-36-6 (Ethyl 2-oxobut-3-ynoate)

• Product Name: Ethyl 2-oxobut-3-ynoate
• CAS No: 20286-36-6
• MF: C₆H₆O₃
• MW: 126.110042095184
• MDL: MFCD32738497
• CID: 5616518
• PubChem ID: 22013553
• Update Time: 2025-05-21

Ethyl 2-oxobut-3-ynoate Chemical and Physical Properties

Names and Identifiers

• 3-Butynoic acid, 2-oxo-, ethyl ester
• ethyl 2-oxobut-3-ynoate
• 20286-36-6
• EN300-3153829
• SCHEMBL7907687
• Ethyl 2-oxobut-3-ynoate

• MDL： MFCD32738497
• Inchi： 1S/C6H6O3/c1-3-5(7)6(8)9-4-2/h1H,4H2,2H3
• InChI Key： TYTBVSZFBONPKA-UHFFFAOYSA-N
• SMILES： O(C(C(C#C)=O)=O)CC

Computed Properties

• Exact Mass: 126.031694049g/mol
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 167.5±23.0 °C(Predicted)

Additional information on Ethyl 2-oxobut-3-ynoate

Comprehensive Overview of Ethyl 2-oxobut-3-ynoate (CAS No. 20286-36-6): Properties, Applications, and Innovations

Ethyl 2-oxobut-3-ynoate (CAS No. 20286-36-6) is a versatile organic compound with a unique molecular structure, combining an ester group with a reactive keto-alkyne functionality. This α-keto ester derivative has garnered significant attention in synthetic chemistry due to its dual reactivity, enabling diverse transformations. Its molecular formula C6H6O3 and molecular weight 126.11 g/mol make it a lightweight yet powerful building block for pharmaceuticals, agrochemicals, and specialty materials.

In recent years, the demand for click chemistry and bioorthogonal reactions has surged, positioning Ethyl 2-oxobut-3-ynoate as a valuable precursor for alkyne-containing intermediates. Researchers frequently search for "sustainable synthesis of α-keto esters" or "Ethyl 2-oxobut-3-ynoate solubility," reflecting its relevance in green chemistry. The compound’s solubility in organic solvents (e.g., ethanol, acetone) and limited water miscibility optimize its utility in catalytic cross-coupling reactions.

The compound’s spectroscopic properties are critical for quality control. IR spectra typically show strong carbonyl stretches near 1740 cm^-1 (ester) and 1670 cm^-1 (ketone), while ¹H NMR displays characteristic peaks at δ 4.2–4.4 ppm (ethyl CH₂) and δ 3.1 ppm (alkynyl proton). These features align with trending searches like "NMR analysis of Ethyl 2-oxobut-3-ynoate" and "FTIR fingerprinting for keto esters."

Applications of CAS No. 20286-36-6 span pharmaceutical intermediates, particularly in heterocyclic synthesis. Its Michael acceptor capability facilitates the construction of pyrazole and isoxazole scaffolds, addressing queries such as "Ethyl 2-oxobut-3-ynoate in drug discovery." Notably, its role in flavor and fragrance industries—where fruit ester analogs are prized—has grown, coinciding with interest in "natural-like synthetic flavors."

Innovations in flow chemistry have revitalized the synthesis of Ethyl 2-oxobut-3-ynoate, with microreactors enabling safer handling of exothermic steps. This aligns with the "continuous processing in fine chemicals" trend. Furthermore, its derivatization into fluorescent probes for bioimaging responds to searches like "alkyne tags for bioconjugation."

Storage recommendations emphasize anhydrous conditions (desiccants) and refrigeration to prevent polymerization, a topic often queried as "stability of α-keto alkynoates." Regulatory compliance is straightforward, as the compound avoids restricted classifications, though proper ventilation during handling remains advised.

In summary, Ethyl 2-oxobut-3-ynoate bridges academic curiosity and industrial utility, driven by its multifunctional reactivity and alignment with green chemistry trends. Its integration into high-throughput screening libraries and material science underscores its enduring value.